Cas no 2172310-10-8 (3-iodo-1-methanesulfonyl-4-methyl-1H-indole)

• Product Name: 3-iodo-1-methanesulfonyl-4-methyl-1H-indole
• CAS No: 2172310-10-8
• MF: C₁₀H₁₀INO₂S
• MW: 335.161373615265
• CID: 6512646
• PubChem ID: 165745600
• Update Time: 2025-06-10

3-iodo-1-methanesulfonyl-4-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methanesulfonyl-4-methyl-1H-indole
• EN300-1456607
• 2172310-10-8

• Inchi： 1S/C10H10INO2S/c1-7-4-3-5-9-10(7)8(11)6-12(9)15(2,13)14/h3-6H,1-2H3
• InChI Key： BTTQVIBEVMJXDT-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C=CC=C(C)C=21)S(C)(=O)=O

Computed Properties

• Exact Mass: 334.94770g/mol
• Monoisotopic Mass: 334.94770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Additional information on 3-iodo-1-methanesulfonyl-4-methyl-1H-indole

Introduction to 3-Iodo-1-Methanesulfonyl-4-Methyl-1H-Indole (CAS No. 2172310-10-8)

3-Iodo-1-methanesulfonyl-4-methyl-1H-indole, with the CAS number 2172310-10-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-iodo-1-methanesulfonyl-4-methyl-1H-indole is characterized by a substituted indole ring with a methanesulfonyl group at the 1-position, an iodine atom at the 3-position, and a methyl group at the 4-position. These functional groups contribute to the compound's unique chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

Recent studies have highlighted the potential of 3-iodo-1-methanesulfonyl-4-methyl-1H-indole in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of novel anticancer agents. The iodine substituent at the 3-position has been shown to enhance the compound's ability to target specific cancer cells, while the methanesulfonyl group at the 1-position improves its solubility and bioavailability.

In addition to its anticancer properties, 3-iodo-1-methanesulfonyl-4-methyl-1H-indole has also demonstrated promising activity in neuropharmacology. Research indicates that this compound can modulate various neurotransmitter systems, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier effectively is a significant advantage in this context.

The synthesis of 3-iodo-1-methanesulfonyl-4-methyl-1H-indole involves several well-established chemical reactions, including Suzuki coupling and electrophilic aromatic substitution. These methods allow for high yields and purity, which are crucial for both research and industrial applications. The synthetic route can be tailored to produce derivatives with varying substituents, further expanding the scope of its potential uses.

In preclinical studies, 3-iodo-1-methanesulfonyl-4-methyl-1H-indole has shown favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical evaluation. Ongoing clinical trials are currently exploring its efficacy and safety in treating various diseases, with preliminary results indicating promising outcomes.

The structural flexibility of 3-iodo-1-methanesulfonyl-4-methyl-1H-indole also makes it a valuable tool in structure-activity relationship (SAR) studies. By systematically modifying different functional groups, researchers can gain insights into how specific structural changes affect biological activity. This information is crucial for optimizing lead compounds and developing more potent and selective drugs.

Beyond its therapeutic applications, 3-iodo-1-methanesulfonyl-4-methyl-1H-indole has found use in other areas of scientific research. For example, it serves as a key intermediate in the synthesis of more complex molecules with diverse biological activities. Its unique electronic properties also make it suitable for use in materials science, particularly in the development of organic semiconductors and photovoltaic materials.

In conclusion, 3-Iodo-1-methanesulfonyl-4-methyl-1H-indole (CAS No. 2172310-10-8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an important tool for researchers working on drug discovery, materials science, and other advanced applications. As ongoing research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in future scientific advancements.